EHMT2 (Euchromatic Histone Lysine Methyltransferase 2)

Target Description

EHMT2, also known as G9a, is a histone methyltransferase primarily responsible for mono- and di-methylation of histone H3 at lysine 9 (H3K9me1/2). This epigenetic modification is crucial for transcriptional repression, gene silencing, and maintaining chromatin structure. Dysregulation of EHMT2 activity is implicated in various diseases, including cancer (e.g., leukemia, solid tumors) and neurological disorders, making it a promising therapeutic target for novel epigenetic therapies aimed at modulating gene expression and disease progression.